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Compound of Interest

Compound Name: [2,4'-Bipyridine]-5-carbaldehyde

Cat. No.: B1523026 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for [2,4'-Bipyridine]-5-carbaldehyde. As no specific Safety Data Sheet (SDS) is

publicly available for this exact compound, the information herein is extrapolated from the

safety data of structurally similar compounds, including various pyridine and bipyridine

aldehydes. This guide is intended for use by trained professionals in a laboratory setting and

should be supplemented with institutional safety protocols and a thorough risk assessment

before use.

Executive Summary
[2,4'-Bipyridine]-5-carbaldehyde is a heterocyclic organic compound with applications in

synthetic chemistry, particularly as a building block for more complex molecules and as a ligand

in coordination chemistry. Due to the presence of the pyridine and aldehyde functional groups,

this compound is predicted to possess moderate to high acute toxicity if ingested or absorbed

through the skin. It is also expected to be a skin and eye irritant. This guide outlines the

potential hazards, recommended handling procedures, personal protective equipment (PPE),

and emergency response protocols to ensure the safe use of this compound in a research and

development environment.

Hazard Identification and Classification
Based on the analysis of analogous compounds, [2,4'-Bipyridine]-5-carbaldehyde is

anticipated to fall under the following GHS hazard classifications.
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Table 1: Inferred GHS Hazard Classification
Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation

Note: These classifications are inferred from related pyridine and bipyridine aldehydes. The

actual GHS classification may vary and should be determined by empirical testing.

Physical and Chemical Properties
While specific data for [2,4'-Bipyridine]-5-carbaldehyde is not readily available, the properties

of related compounds suggest it is a solid at room temperature.

Table 2: Physical and Chemical Data of Analogous
Compounds
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Property
4-
Pyridinecarboxalde
hyde

2-
Pyridinecarboxalde
hyde

[2,2'-Bipyridine]-6-
carbaldehyde

Molecular Formula C₆H₅NO C₆H₅NO C₁₁H₈N₂O

Molecular Weight 107.11 g/mol 107.11 g/mol 184.19 g/mol

Appearance Dark yellow liquid - -

Boiling Point
77 - 78 °C @ 12

mmHg[1]
- -

Melting Point -2 - -4 °C[1] - -

Flash Point 82 °C[1] - -

Handling and Storage
Strict adherence to safety protocols is mandatory when handling [2,4'-Bipyridine]-5-
carbaldehyde.

Engineering Controls
Ventilation: All handling of solid material and solutions should be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and disposed of properly after handling.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a

significant risk of spillage, a chemical-resistant apron or full-body suit should be considered.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.

The storage area should be secure and accessible only to authorized personnel. Some

related compounds recommend storage under an inert atmosphere and at refrigerated

temperatures (2-8°C).

Experimental Protocols and Safe Handling Workflow
The following diagram outlines a general workflow for handling [2,4'-Bipyridine]-5-
carbaldehyde in a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Review Safety Data Sheet
(or analogous data)

Prepare Engineering Controls
(Fume Hood, etc.)

Don Personal Protective Equipment (PPE)

Weigh Compound in Fume Hood

Proceed to handling

Perform Chemical Reaction
(in appropriate glassware)

Work-up and Purification
(e.g., Chromatography)

Decontaminate Glassware and Surfaces

Proceed to cleanup

Dispose of Waste
(in designated hazardous waste containers)

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Experimental Workflow for [2,4'-Bipyridine]-5-carbaldehyde.
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Accidental Release and First Aid Measures
Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Table 3: Emergency Procedures
Situation Action

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Avoid

generating dust. Cover the spill with an inert

absorbent material (e.g., sand, vermiculite).

Sweep up carefully and place in a sealed

container for hazardous waste disposal. Do not

let the product enter drains. Ventilate the area

and wash the spill site after material pickup is

complete.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention immediately.[1]

The following diagram illustrates the logical steps for emergency response.
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Immediate Actions

First Aid Response

Exposure Event Occurs

Ensure Scene Safety

Remove Victim from Exposure Source

Alert Nearby Personnel / Call for Help

Skin Contact:
Remove clothing, flush with water.

Assess exposure type

Eye Contact:
Flush with water for 15 mins.

Assess exposure type

Inhalation:
Move to fresh air.

Assess exposure type

Ingestion:
Rinse mouth, do not induce vomiting.

Assess exposure type

Seek Professional Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Accidental Exposure.

Disposal Considerations
All waste materials containing [2,4'-Bipyridine]-5-carbaldehyde must be treated as hazardous

waste. Dispose of the compound and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not dispose of down the drain

or into the environment.
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Toxicological Information
Specific toxicological data for [2,4'-Bipyridine]-5-carbaldehyde is not available. The

information below is based on data from analogous compounds and should be treated as

indicative of potential hazards.

Table 4: Summary of Toxicological Data for Analogous
Compounds

Compound Route Species Value Reference

2,2'-Bipyridine Oral -
Acute Toxicity

(Category 3)

Sigma-Aldrich

SDS

2,2'-Bipyridine Dermal -
Acute Toxicity

(Category 3)

Sigma-Aldrich

SDS

[2,2'-

Bipyridine]-6-

carbaldehyde

Oral -
Acute Toxicity

(Category 4)

Angene

Chemical SDS[2]

Pyridine-2-

carbaldehyde
Inhalation - Fatal if inhaled

Sigma-Aldrich

SDS[3]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[2] No component of similar products is identified as a probable,

possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

This technical guide is intended to provide a framework for the safe handling of [2,4'-
Bipyridine]-5-carbaldehyde. It is imperative that all users exercise caution and adhere to

established laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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